Cas no 284474-50-6 (4'-Chloroacetophenone-2',3',5',6'-d4)

4'-Chloroacetophenone-2',3',5',6'-d4 structure
284474-50-6 structure
Product Name:4'-Chloroacetophenone-2',3',5',6'-d4
CAS No:284474-50-6
MF:C8H7ClO
MW:158.618228197098
CID:248467
PubChem ID:16213516
Update Time:2025-04-19

4'-Chloroacetophenone-2',3',5',6'-d4 Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(4-chlorophenyl-2,3,5,6-d4)- (9CI)
    • 4'-CHLOROACETOPHENONE, [2',3',5',6'-D4]
    • 4'-Chloroacetophenone-2',3',5',6'-d4
    • HY-W015548S
    • 1-[4-Chloro(~2~H_4_)phenyl]ethan-1-one
    • D98157
    • 1-[4-chloro(2,3,5,6-?H?)phenyl]ethan-1-one
    • DTXSID70584009
    • 284474-50-6
    • 4'-Chloroacetophenone-2',3',5',6'-d4, 98 atom % D
    • 1-(4-Chlorophenyl)ethanone-d4
    • SCHEMBL4106822
    • 1-(4-chloro-2,3,5,6-tetradeuteriophenyl)ethanone
    • CS-0568769
    • Inchi: 1S/C8H7ClO/c1-6(10)7-2-4-8(9)5-3-7/h2-5H,1H3/i2D,3D,4D,5D
    • InChI Key: BUZYGTVTZYSBCU-QFFDRWTDSA-N
    • SMILES: ClC1C([2H])=C([2H])C(C(C)=O)=C([2H])C=1[2H]

Computed Properties

  • Exact Mass: 158.0436495g/mol
  • Monoisotopic Mass: 158.0436495g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.192 g/mL at 25 °C
  • Melting Point: 14-18 °C(lit.)
  • Boiling Point: 232 °C(lit.)
  • Flash Point: 194 °F
  • Refractive Index: n20/D 1.5549(lit.)
  • Solubility: Not determined

4'-Chloroacetophenone-2',3',5',6'-d4 Security Information

4'-Chloroacetophenone-2',3',5',6'-d4 Pricemore >>

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